3,6-dimethyl-N-[3-(trifluoromethyl)phenyl]isoxazolo[5,4-b]pyridine-4-carboxamide

• IUPAC Name: 3,6-dimethyl-N-[3-(trifluoromethyl)phenyl]-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C16H12F3N3O2/c1-8-6-12(13-9(2)22-24-15(13)20-8)14(23)21-11-5-3-4-10(7-11)16(17,18)19/h3-7H,1-2H3,(H,21,23)
• InChI Key: VECNAMKFLDKAMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NOC2=N1)C)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H12F3N3O2
• Molecular Weight: 335.28 g/mol

Description

3,6-dimethyl-N-[3-(trifluoromethyl)phenyl]isoxazolo[5,4-b]pyridine-4-carboxamide is a chemical compound that has been synthesized in recent years. It has attracted the attention of researchers due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3,6-dimethyl-N-[3-(trifluoromethyl)phenyl]isoxazolo[5,4-b]pyridine-4-carboxamide involves its binding to the NMDA receptor and blocking its activity. This leads to a decrease in the influx of calcium ions into the neuron, which is necessary for the induction of long-term potentiation (LTP) and other forms of synaptic plasticity. By inhibiting NMDA receptor activity, this compound can modulate neuronal excitability and synaptic transmission.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,6-dimethyl-N-[3-(trifluoromethyl)phenyl]isoxazolo[5,4-b]pyridine-4-carboxamide are related to its action on the NMDA receptor. It has been shown to reduce LTP induction in the hippocampus, which is involved in learning and memory processes. It also has anxiolytic and antidepressant-like effects in animal models, indicating its potential therapeutic applications in psychiatric disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 3,6-dimethyl-N-[3-(trifluoromethyl)phenyl]isoxazolo[5,4-b]pyridine-4-carboxamide in lab experiments include its high selectivity for the NMDA receptor and its ability to cross the blood-brain barrier. It is also relatively stable and easy to handle. However, its limitations include its potential toxicity and the need for careful dosing and monitoring in animal experiments.

Future Directions

There are several future directions for research on 3,6-dimethyl-N-[3-(trifluoromethyl)phenyl]isoxazolo[5,4-b]pyridine-4-carboxamide. One direction is to investigate its potential therapeutic applications in psychiatric disorders, such as depression and anxiety. Another direction is to study its effects on other neurotransmitter systems and their interactions with the NMDA receptor. Additionally, further research is needed to determine its safety and toxicity profile in humans.

Synthesis Methods

The synthesis of 3,6-dimethyl-N-[3-(trifluoromethyl)phenyl]isoxazolo[5,4-b]pyridine-4-carboxamide involves a series of chemical reactions. The starting material is 2,6-dimethylpyridine-3,5-dicarboxylic acid, which is reacted with trifluoromethylphenylhydrazine to form the corresponding hydrazone. The hydrazone is then reacted with acetic anhydride to form the isoxazole ring, and finally, the carboxamide group is introduced using a coupling reagent. The final product is obtained in good yield and purity.

Scientific Research Applications

3,6-dimethyl-N-[3-(trifluoromethyl)phenyl]isoxazolo[5,4-b]pyridine-4-carboxamide has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in synaptic plasticity and learning and memory processes. This makes it a valuable tool for studying the role of NMDA receptors in various physiological and pathological conditions.